9-(4-chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester
9-(4-chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
113849-17-5
VCID:
VC0218933
InChI:
InChI=1S/C18H23ClO2/c1-18(2,13-6-4-5-7-17(20)21-3)14-12-15-8-10-16(19)11-9-15/h6,8-14H,4-5,7H2,1-3H3/b13-6+,14-12-
SMILES:
CC(C)(C=CCCCC(=O)OC)C=CC1=CC=C(C=C1)Cl
Molecular Formula:
C18H23ClO2
Molecular Weight:
306.8 g/mol
9-(4-chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester
CAS No.: 113849-17-5
Main Products
VCID: VC0218933
Molecular Formula: C18H23ClO2
Molecular Weight: 306.8 g/mol
| CAS No. | 113849-17-5 |
|---|---|
| Product Name | 9-(4-chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester |
| Molecular Formula | C18H23ClO2 |
| Molecular Weight | 306.8 g/mol |
| IUPAC Name | methyl (5E,8Z)-9-(4-chlorophenyl)-7,7-dimethylnona-5,8-dienoate |
| Standard InChI | InChI=1S/C18H23ClO2/c1-18(2,13-6-4-5-7-17(20)21-3)14-12-15-8-10-16(19)11-9-15/h6,8-14H,4-5,7H2,1-3H3/b13-6+,14-12- |
| Standard InChIKey | ZNVHPMIFDSVQMB-RERNGKIOSA-N |
| Isomeric SMILES | CC(C)(/C=C/CCCC(=O)OC)/C=C\C1=CC=C(C=C1)Cl |
| SMILES | CC(C)(C=CCCCC(=O)OC)C=CC1=CC=C(C=C1)Cl |
| Canonical SMILES | CC(C)(C=CCCCC(=O)OC)C=CC1=CC=C(C=C1)Cl |
| Synonyms | 9-(4-chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester 9-(4-chlorophenyl) 7,7-dimethyl-5,8-nonadienoic acid methyl ester, (8Z)-isomer CDNAME |
| PubChem Compound | 6443919 |
| Last Modified | Nov 11 2021 |
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